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Compound of Interest

Compound Name: Avitinib

Cat. No.: B593773 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Avitinib (also known as Abivertinib or AC0010) is a potent, third-generation, irreversible

epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It is highly selective

for mutant forms of EGFR, such as the L858R activating mutation and the T790M resistance

mutation, while showing significantly less activity against wild-type EGFR.[2][3] This selectivity

may lead to a more favorable toxicity profile compared to less selective EGFR inhibitors.[4][5]

Avitinib covalently binds to the kinase domain, blocking downstream signaling pathways like

Akt and ERK1/2, thereby inhibiting cancer cell proliferation and survival.[1][2] It has also been

identified as an inhibitor of Bruton's tyrosine kinase (BTK).[4][6] These application notes

provide a detailed protocol for the preparation, storage, and use of Avitinib stock solutions for

research purposes.

Physicochemical and Solubility Data
Proper preparation of Avitinib for experimental use begins with an understanding of its

physical and chemical properties. All quantitative data is summarized in the tables below for

easy reference.

Table 1: Physicochemical Properties of Avitinib
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Property Value Reference

Synonyms Abivertinib, AC0010 [4][7]

CAS Number 1557267-42-1 [2][7]

Molecular Formula C₂₆H₂₆FN₇O₂ [2][7]

Molecular Weight 487.5 g/mol [5][7]

Appearance Crystalline solid [7]

Purity ≥98% [7]

Table 2: Solubility Profile of Avitinib

Solvent Solubility Notes

DMSO ≥30-97 mg/mL

The recommended solvent for

preparing concentrated stock

solutions. Use fresh,

anhydrous DMSO as moisture

can reduce solubility.[2][7][8]

Ethanol ~30 mg/mL Soluble.[7][8]

Water Insoluble
Not recommended for primary

dissolution.[2]

Aqueous Buffers (e.g., PBS) Sparingly soluble

For aqueous solutions, first

dissolve in a primary solvent

like ethanol or DMSO and then

dilute. Aqueous solutions are

not stable for more than a day.

[7]

Experimental Protocols
Protocol for Preparation of a 10 mM Avitinib Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for in vitro studies.

Materials:

Avitinib powder (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-warm Avitinib: Allow the vial of Avitinib powder to equilibrate to room temperature for

15-20 minutes before opening to prevent moisture condensation.[9]

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of Avitinib powder. For example, to prepare 1 mL of a 10 mM stock solution:

Calculation: Mass (mg) = Molarity (M) × Volume (L) × Molecular Weight ( g/mol )

Mass = 0.010 mol/L × 0.001 L × 487.5 g/mol = 4.875 mg

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

Avitinib powder. For the example above, add 1.0 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear solution should be observed. If dissolution is difficult, gentle

warming (37°C for 10-15 minutes) or brief sonication can be applied.[9]

Visual Inspection: Visually inspect the solution against a light source to ensure there are no

visible particulates.[9]
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Storage and Stability
Proper storage is critical to maintain the activity of the Avitinib stock solution.

Powder: Store the solid compound at -20°C for up to 3-4 years.[2][7][10]

Stock Solution (in DMSO):

Long-term: Aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.[11] Store aliquots at -80°C for up to 1 year.[2]

Short-term: Store aliquots at -20°C for up to 1 month.[2]

Protocol for Preparing Working Solutions for Cell-Based
Assays
This protocol provides a general method for diluting the DMSO stock solution into cell culture

medium for treating cells.

Materials:

10 mM Avitinib stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Sterile tubes for dilution

Procedure:

Thaw Stock: Thaw a single aliquot of the 10 mM Avitinib stock solution at room

temperature.

Dilution: Prepare the final working concentration by diluting the stock solution directly into the

pre-warmed cell culture medium.

Example: To prepare 10 mL of medium with a final Avitinib concentration of 100 nM:

Calculation (V₁M₁ = V₂M₂): V₁ = (10 mL × 100 nM) / 10 mM = 1 µL
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Add 1 µL of the 10 mM stock solution to 10 mL of culture medium.

Mixing: Mix immediately and thoroughly by gentle inversion or pipetting. Do not vortex, as

this can cause foaming of the medium.

DMSO Control: The final concentration of DMSO in the culture medium should be kept low

(typically ≤0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.[12]

Use Immediately: It is recommended to use the freshly prepared working solution

immediately for cell treatment. Do not store working solutions in culture medium.

Visualizations
Workflow for Avitinib Stock Solution Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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